Cas no 180677-32-1 (2,4(1H,3H)-Pyrimidinedione,3-[4-chloro-3-(hydroxyamino)phenyl]-1-methyl-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,3-[4-chloro-3-(hydroxyamino)phenyl]-1-methyl-6-(trifluoromethyl)-
• CAS No: 180677-32-1
• MF: C₁₂H₉ClF₃N₃O₃
• MW: 335.666372060776
• CID: 1377627
• Update Time: 2024-08-16

2,4(1H,3H)-Pyrimidinedione,3-[4-chloro-3-(hydroxyamino)phenyl]-1-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,3-[4-chloro-3-(hydroxyamino)phenyl]-1-methyl-6-(trifluoromethyl)-
• 2,4(1H,3H)-Pyrimidinedione, 3-[4-chloro-3-(hydroxyamino)phenyl]-1-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C12H9ClF3N3O3/c1-18-9(12(14,15)16)5-10(20)19(11(18)21)6-2-3-7(13)8(4-6)17-22/h2-5,17,22H,1H3
• InChI Key： KQZXQKHZKZJKJZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C(F)(F)F)=CC(=O)N1C1=CC=C(Cl)C(NO)=C1

Computed Properties

• Exact Mass: 335.02857

Experimental Properties

• Density: 1.657±0.06 g/cm3(Predicted)
• Boiling Point: 413.2±55.0 °C(Predicted)
• PSA: 72.88
• pka: 7.89±0.70(Predicted)